Cas no 221121-46-6 (ethyl-(2,6-difluorophenyl)-3-oxobutyrate)

• Product Name: ethyl-(2,6-difluorophenyl)-3-oxobutyrate
• CAS No: 221121-46-6
• MF: C₁₂H₁₂F₂O₃
• MW: 242.218690872192
• CID: 2131371
• Update Time: 2025-04-21

ethyl-(2,6-difluorophenyl)-3-oxobutyrate Chemical and Physical Properties

Names and Identifiers

• ethyl-(2,6-difluorophenyl)-3-oxobutyrate

• Inchi： 1S/C12H12F2O3/c1-2-17-12(16)7-8(15)6-9-10(13)4-3-5-11(9)14/h3-5H,2,6-7H2,1H3
• InChI Key： LUTFKQFZOOYKTH-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1CC(CC(=O)OCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes